Cas no 93674-97-6 (H-Arg-Gly-Glu-Ser-OH)

H-Arg-Gly-Glu-Ser-OH is a tetrapeptide composed of arginine, glycine, glutamate, and serine residues. This sequence is notable for its potential role in biological processes due to the presence of charged (Arg, Glu) and polar (Ser) amino acids, alongside glycine’s flexibility. The peptide may exhibit applications in biochemical research, particularly in studying cell signaling, peptide-protein interactions, or as a substrate for enzymatic studies. Its well-defined structure and purity make it suitable for analytical and synthetic purposes. The combination of functional groups (e.g., guanidinyl, carboxyl, hydroxyl) allows for diverse reactivity, enabling customization for specific experimental needs. Storage under controlled conditions is recommended to ensure stability.

H-Arg-Gly-Glu-Ser-OH structure

Product Name:H-Arg-Gly-Glu-Ser-OH

CAS No:93674-97-6

MF:C₁₆H₂₉N₇O₈

MW:447.443563222885

MDL:MFCD00076454

CID:811504

Update Time:2025-05-28

H-Arg-Gly-Glu-Ser-OH Chemical and Physical Properties

Names and Identifiers

- L-Serine,L-arginylglycyl-L-a-glutamyl-
- H-Arg-Gly-Glu-Ser-OH
- RGES
- ARG-GLY-GLU-SER
- R-G-E-S
- rgespeptide
- L-Arginylglycyl-L-α-glutamyl-L-serine (ACI)
- L
- L-Serine, N-[N-(N-L-arginylglycyl)-L-α-glutamyl]- (ZCI)
- 106: PN: WO2008113030 SEQID: 107 unclaimed sequence
- 10: PN: KR20090132815 PAGE: 3 claimed sequence
- 10: PN: KR20090132911 SEQID: 105 claimed protein
- 17: PN: WO0105991 SEQID: 18 unclaimed sequence
- 25: PN: US20050260199 SEQID: 15 unclaimed sequence
- 32: PN: WO2011036326 SEQID: 4 unclaimed protein
- 3: PN: US6825167 SEQID: 10 claimed sequence
- 3: PN: WO2005027990 SEQID: 3 claimed protein
- 4137: PN: WO2014200910 SEQID: 4137 claimed protein
- 441: PN: WO0069900 SEQID: 1128 unclaimed sequence
- 4: PN: KR20150027940 SEQID: 5 claimed sequence
- 4: PN: US20150064143 SEQID: 4 claimed sequence
- 5: PN: KR20170136178 PAGE: 3 claimed sequence
- 5: PN: KR20210147311 PAGE: 3 claimed sequence
- 5: PN: WO0004941 PAGE: 31 claimed sequence
- 6: PN: US20200299627 SEQID: 6 claimed protein
- 6: PN: WO2019113026 SEQID: 6 claimed sequence
- 6: PN: WO2023004235 SEQID: 6 claimed protein
- 882: PN: US20090175821 SEQID: 1128 claimed protein
- 8: PN: US20120202263 SEQID: 8 unclaimed sequence
- 99: PN: WO2008134544 SEQID: 104 unclaimed protein
- 9: PN: US20100028387 SEQID: 9 claimed protein
- MDL： MFCD00076454
- Inchi： 1S/C16H29N7O8/c17-8(2-1-5-20-16(18)19)13(28)21-6-11(25)22-9(3-4-12(26)27)14(29)23-10(7-24)15(30)31/h8-10,24H,1-7,17H2,(H,21,28)(H,22,25)(H,23,29)(H,26,27)(H,30,31)(H4,18,19,20)/t8-,9-,10-/m0/s1
- InChI Key： DJXDNYKQOZYOFK-GUBZILKMSA-N
- SMILES： [C@@H](CCC(=O)O)(NC(=O)CNC(=O)[C@@H](N)CCCNC(N)=N)C(=O)N[C@@H](CO)C(=O)O

Computed Properties

Exact Mass: 447.20800
Hydrogen Bond Donor Count: 10
Hydrogen Bond Acceptor Count: 15
Heavy Atom Count: 31
Rotatable Bond Count: 19

Experimental Properties

PSA: 270.05000
LogP: -1.33160

H-Arg-Gly-Glu-Ser-OH Security Information

WGK Germany：3
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

H-Arg-Gly-Glu-Ser-OH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB477802-5 mg	H-Arg-Gly-Glu-Ser-OH; .	93674-97-6		5mg	€310.50	2023-06-15
abcr	AB477802-25 mg	H-Arg-Gly-Glu-Ser-OH	93674-97-6		25mg	€1,059.90	2021-09-16
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce44346-2mg	Arg-Gly-Glu-Ser	93674-97-6	98%	2mg	￥445.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce44346-5mg	Arg-Gly-Glu-Ser	93674-97-6	98%	5mg	￥981.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce44346-10mg	Arg-Gly-Glu-Ser	93674-97-6	98%	10mg	￥1693.00	2022-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A876299-2mg	Arg-Gly-Glu-Ser	93674-97-6	98%	2mg	￥513.00	2022-01-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A876299-5mg	Arg-Gly-Glu-Ser	93674-97-6	98%	5mg	￥1,128.60	2022-01-13
TRC	H017177-2.5mg	H-Arg-Gly-Glu-Ser-OH	93674-97-6		2.5mg	$ 420.00	2022-06-04
TRC	H017177-5mg	H-Arg-Gly-Glu-Ser-OH	93674-97-6		5mg	$ 820.00	2022-06-04
TRC	H017177-10mg	H-Arg-Gly-Glu-Ser-OH	93674-97-6		10mg	$ 1315.00	2022-06-04

H-Arg-Gly-Glu-Ser-OH Production Method

Production Method 1

93674-97-6

Reaction Conditions

Reference

: Effects of hybrid peptide analogs to receptor recognition domains on α- and γ-chains of human fibrinogen on fibrinogen binding to platelets

Mohri, Hiroshi; Ohkubo, Takao, Thrombosis and Haemostasis, 1993, 69(5), 490-5

Production Method 2

93674-97-6

Reaction Conditions

Reference

: Novel peptides for supporting endothelial progenitor cell rolling and capture and endothelialization of biomaterials

, United States, , ,

Production Method 3

93674-97-6

Reaction Conditions

Reference

: Preparation of peptide-carrying microspheres with bioactivity on platelets

Kasuya, Yuji; Fujimoto, Keiji; Miyamoto, Masaki; Juji, Takeo; Otaka, Akira; et al, Journal of Biomaterials Science, 1993, 4(4), 369-80